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Compound of Interest

Compound Name: Indium-110

CAS No.: 14133-75-6

Cat. No.: B1235001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

discovery of the Indium-110 (¹¹⁰In) isotope. This document details the nuclear reactions utilized

for its production, extensive experimental protocols for its synthesis and separation, and a

historical account of its discovery. Quantitative data is presented in structured tables for clarity,

and key processes are visualized through detailed diagrams.

Discovery of Indium-110
The discovery of Indium-110 is chronicled in the comprehensive work "Discovery of the Indium

Isotopes" by S. Amos and M. Thoennessen. The initial identification of this isotope was a

significant step in expanding the chart of nuclides and understanding the nuclear landscape of

indium.

Properties of Indium-110
Indium-110 is a radioactive isotope with a half-life of 4.92 hours. It primarily decays through

electron capture (EC) and positron emission (β+) to Cadmium-110 (¹¹⁰Cd). A notable
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characteristic of ¹¹⁰In is the existence of a metastable state, ¹¹⁰ᵐIn, with a half-life of 69.1

minutes.

Table 1: Nuclear Properties of Indium-110
Property Value

Half-life 4.92(8) h[1]

Decay Mode EC, β+[1]

Daughter Isotope ¹¹⁰Cd[1]

Mass Excess -86.475 MeV

Spin and Parity 7+[1]

Isomeric State ¹¹⁰ᵐIn

Isomer Half-life 69.1(5) min

Isomer Spin and Parity 2+

Synthesis of Indium-110
The production of Indium-110 is primarily achieved through charged-particle bombardment of

enriched Cadmium-110 targets in a cyclotron. The two most common nuclear reactions are:

¹¹⁰Cd(p,n)¹¹⁰In

¹¹⁰Cd(d,2n)¹¹⁰In

The choice of reaction depends on the available particle beams and desired production yield.

Table 2: Production Reactions for Indium-110
Reaction Projectile Target Product

(p,n) Proton ¹¹⁰Cd ¹¹⁰In

(d,2n) Deuteron ¹¹⁰Cd ¹¹⁰In
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Experimental Protocol: Synthesis via ¹¹⁰Cd(p,n)¹¹⁰In
This protocol outlines the general steps for the production of Indium-110 using a proton beam.

1. Target Preparation:

Highly enriched (>95%) Cadmium-110 oxide (¹¹⁰CdO) is typically used as the target material.

The ¹¹⁰CdO powder is pressed into a shallow dish made of a high-purity, high-melting-point

metal such as platinum or silver.

The target is then sintered in a furnace to create a solid, stable pellet.

The target is mounted onto a water-cooled target holder for irradiation.

2. Irradiation:

The target is bombarded with a proton beam from a cyclotron.

Proton Energy: The optimal energy range for the (p,n) reaction is typically between 10 and

20 MeV.

Beam Current: The beam current is adjusted to maximize production without overheating the

target, typically in the range of 10-100 µA.

Irradiation Time: The duration of the bombardment is determined by the half-life of ¹¹⁰In and

the desired activity, typically several hours.

3. Post-Irradiation Processing:

The irradiated target is allowed to cool for a short period to allow for the decay of short-lived,

unwanted isotopes.

The target is then remotely transferred to a hot cell for chemical processing.

Experimental Workflow: Synthesis of ¹¹⁰In
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Figure 1. Experimental workflow for the synthesis of Indium-110.

Radiochemical Separation and Purification
After irradiation, the Indium-110 produced must be chemically separated from the bulk

cadmium target material and any other radionuclidic impurities. This is a critical step to obtain

high-purity ¹¹⁰In for research or potential applications. A common and effective method involves

a combination of solvent extraction and ion-exchange chromatography.

Experimental Protocol: Separation and Purification
1. Dissolution of the Target:

The irradiated ¹¹⁰CdO pellet is dissolved in a minimal volume of concentrated nitric acid

(HNO₃). The dissolution is typically performed under gentle heating in the hot cell.

2. Initial Separation by Solvent Extraction:

The resulting solution is adjusted to a specific acidity (e.g., in hydrochloric acid, HCl).

Indium is selectively extracted into an organic phase using a suitable extractant, such as

tributyl phosphate (TBP) or di(2-ethylhexyl)phosphoric acid (D2EHPA) dissolved in an

organic solvent like kerosene. Cadmium remains in the aqueous phase.

The organic phase containing the indium is then washed with an acidic solution to remove

any co-extracted impurities.

The purified indium is back-extracted from the organic phase into a fresh aqueous phase,

typically a dilute acid solution.
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3. Final Purification by Ion-Exchange Chromatography:

The aqueous solution containing the indium from the back-extraction step is loaded onto a

cation-exchange resin column (e.g., Dowex 50W-X8).

The column is washed with dilute HCl to remove any remaining cationic impurities.

Indium is then selectively eluted from the column using a more concentrated HCl solution.

Cadmium, if any remains, has a different elution profile and can be effectively separated.

The eluted fraction containing the purified ¹¹⁰In is collected.

4. Quality Control:

The final product is analyzed for radionuclidic purity using gamma-ray spectrometry.

The chemical purity is assessed using techniques such as inductively coupled plasma mass

spectrometry (ICP-MS).

Workflow for Radiochemical Separation
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Figure 2. Workflow for the radiochemical separation of Indium-110.
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Identification and Characterization
The primary method for the identification and quantification of Indium-110 is gamma-ray

spectrometry. The decay of ¹¹⁰In and its daughter ¹¹⁰Cd produces a characteristic spectrum of

gamma rays.

Gamma-Ray Spectroscopy
A high-purity germanium (HPGe) detector is used to measure the gamma-ray spectrum of the

purified ¹¹⁰In sample. The detector is calibrated using standard sources with well-known

gamma-ray energies and intensities. The characteristic gamma-ray peaks of ¹¹⁰In are then

identified in the measured spectrum.

Table 3: Principal Gamma-Ray Emissions from the
Decay of ¹¹⁰In

Energy (keV) Intensity (%)

641.7 3.6

657.75 97.5

706.7 25.4

744.3 11.2

763.9 30.8

818.0 12.7

884.67 75.0

937.48 66.0

1300.1 10.7

1505.0 16.5

1562.2 11.2

1775.3 6.8
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Note: Data is compiled from various nuclear data sources. Intensities are given per 100

decays.

Decay Scheme of Indium-110
The decay of ¹¹⁰In proceeds primarily to excited states of ¹¹⁰Cd, which then de-excite by

emitting gamma rays.

657.75 keV (2+)

 

1475.79 keV (4+)

 

2162.8 keV (4+)

 

... EC, β+ 0 keV (0+) 657.75 keV 818.0 keV γ γ

Click to download full resolution via product page

Figure 3. Simplified decay scheme of Indium-110.

This technical guide provides a foundational understanding of the synthesis and discovery of

Indium-110. The detailed protocols and data presented herein are intended to serve as a

valuable resource for researchers and professionals in the fields of nuclear chemistry,

radiopharmaceutical development, and related scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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